molecular formula C11H8F6O3 B8396688 Methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate

Methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate

Cat. No.: B8396688
M. Wt: 302.17 g/mol
InChI Key: MDKXYOBXGMDVNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate is a useful research compound. Its molecular formula is C11H8F6O3 and its molecular weight is 302.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F6O3

Molecular Weight

302.17 g/mol

IUPAC Name

methyl 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetate

InChI

InChI=1S/C11H8F6O3/c1-20-9(19)8(18)5-2-6(10(12,13)14)4-7(3-5)11(15,16)17/h2-4,8,18H,1H3

InChI Key

MDKXYOBXGMDVNT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To solution of [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetic acid (510 mg, 1.77 mmol) in benzene (10 mL) was added MeOH (1.5 mL) followed by (trimethylsilyl)diazomethane (1.06 mL of a 2M solution in hexanes, 2.12 mmol). After 10 minutes, the reaction was quenched with several drops of HOAc (add until yellow color disappears). The reaction was concentrated and purified by flash chromatography with 10 to 80% EtOAc/hexanes to afford methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate. 1H NMR (CDCl3, 500 MHz) δ 7.94 (s, 2H), 7.85 (s, 1H), 5.32 (s, 1H), 3.83 (s, 3H), 3.68 (bs, 1H).
Quantity
510 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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